Cas no 339277-31-5 (1-Allyl-4,5-diphenyl-1H-imidazol-2-yl 4-(tert-butyl)benzyl sulfone)

• Product Name: 1-Allyl-4,5-diphenyl-1H-imidazol-2-yl 4-(tert-butyl)benzyl sulfone
• CAS No: 339277-31-5
• MF: C₂₉H₃₀N₂O₂S
• MW: 470.625706195831
• CID: 5025691
• Update Time: 2023-08-25

1-Allyl-4,5-diphenyl-1H-imidazol-2-yl 4-(tert-butyl)benzyl sulfone Chemical and Physical Properties

Names and Identifiers

• 2-[(4-tert-butylphenyl)methanesulfonyl]-4,5-diphenyl-1-(prop-2-en-1-yl)-1H-imidazole
• Oprea1_111158
• 1-allyl-4,5-diphenyl-1H-imidazol-2-yl 4-(tert-butyl)benzyl sulfone
• 1-Allyl-4,5-diphenyl-1H-imidazol-2-yl 4-(tert-butyl)benzyl sulfone

• Inchi： 1S/C29H30N2O2S/c1-5-20-31-27(24-14-10-7-11-15-24)26(23-12-8-6-9-13-23)30-28(31)34(32,33)21-22-16-18-25(19-17-22)29(2,3)4/h5-19H,1,20-21H2,2-4H3
• InChI Key： APADDLPLJWKTSV-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CC=C)(CC1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• XLogP3: 6.8
• Topological Polar Surface Area: 60.3